Cas no 1041204-89-0 (Methyl 2-cyano-6-phenylisonicotinate)

• Product Name: Methyl 2-cyano-6-phenylisonicotinate
• CAS No: 1041204-89-0
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 2109280
• Update Time: 2023-08-04

Methyl 2-cyano-6-phenylisonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-6-phenylisonicotinate
• HXCPNMUCZFKWQB-UHFFFAOYSA-N
• Methyl 2-cyano-6-phenylpyridine 4-carboxylate
• methyl 2-cyano-6-phenylpyridine-4-carboxylate
• Methyl 2-cyano-6-phenylisonicotinate

• Inchi： 1S/C14H10N2O2/c1-18-14(17)11-7-12(9-15)16-13(8-11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： HXCPNMUCZFKWQB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)N=C(C=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Topological Polar Surface Area: 63